molecular formula C19H17F3N4O3S B2832673 N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide CAS No. 1448125-59-4

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide

Cat. No. B2832673
CAS RN: 1448125-59-4
M. Wt: 438.43
InChI Key: DXEGUIBCKRNNSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C19H17F3N4O3S and its molecular weight is 438.43. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • The compound has been utilized in the synthesis of various heterocyclic compounds, such as N-benzothiazol-2-yl-amides, demonstrating its role in facilitating intramolecular cyclization processes under mild conditions, thereby yielding products in good to excellent yields (Wang et al., 2008).
  • It has been involved in the design and synthesis of substituted benzamides, which were evaluated for anticancer activity against various cancer cell lines, showing that some compounds exhibited moderate to excellent anticancer activity (Ravinaik et al., 2021).

Application in Cancer Research

  • Research has focused on derivatives of 1,2,4-triazole bearing hydrazone moiety, synthesized using this compound, and their effects on cancer cell migration and growth in melanoma, breast, and pancreatic cancer spheroids. These studies identified specific derivatives as potential candidates for antimetastatic treatments (Šermukšnytė et al., 2022).

Development of Novel Therapeutic Agents

  • The compound has been instrumental in the development of polymer-bound thiol groups on poly(2-oxazolines), suggesting potential applications in drug delivery systems due to the versatility of these polymers (Cesana et al., 2007).
  • It has also been used in the synthesis of 2-(diethylamino)thieno1,3ŏxazin-4-ones, which exhibited potent inhibitory activity toward human leukocyte elastase, suggesting potential therapeutic applications (Gütschow et al., 1999).

Antiallergy and Anti-Inflammatory Applications

  • Research on N-(4-substituted-thiazolyl)oxamic acid derivatives has shown significant antiallergy activity in animal models, hinting at potential applications in allergy treatments (Hargrave et al., 1983).
  • The synthesis and characterization of celecoxib derivatives, involving this compound, have indicated potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agent properties (Küçükgüzel et al., 2013).

properties

IUPAC Name

N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-4-(trifluoromethoxy)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17F3N4O3S/c20-19(21,22)29-14-7-3-12(4-8-14)17(27)23-9-10-25-18(28)26(13-5-6-13)16(24-25)15-2-1-11-30-15/h1-4,7-8,11,13H,5-6,9-10H2,(H,23,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXEGUIBCKRNNSJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C(=NN(C2=O)CCNC(=O)C3=CC=C(C=C3)OC(F)(F)F)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17F3N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.